Cas no 75626-00-5 (2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid)

• Product Name: 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid
• CAS No: 75626-00-5
• MF: C₁₃H₁₆O₃
• MW: 220.264344215393
• CID: 559290
• PubChem ID: 12617413
• Update Time: 2025-05-19

2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid Chemical and Physical Properties

Names and Identifiers

• 2-[p-(2-Methyl-1,2-epoxypropyl)phenyl]propionic Acid
• 2-[4-(3,3-dimethyloxiran-2-yl)phenyl]propanoic acid
• Benzeneacetic acid,4-(3,3-dimethyl-2-oxiranyl)-a-methyl-
• 2-[4-(3,3-Dimethyl-oxyranyl)-phenyl]-propionic Acid
• Benzeneaceticacid,4-(3,3-dimethyloxiranyl)-a-methyl-(9CI)
• 2-[p-(2-methyl-1,2-epoxypropyl)phenyl]Propanoic acid
• starbld0006892
• 2-(4-(3,3-Dimethyloxiran-2-yl)phenyl)propanoic acid
• DTXSID70504489
• AKOS030255748
• FT-0671754
• 75626-00-5
• 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid

• Inchi： 1S/C13H16O3/c1-8(12(14)15)9-4-6-10(7-5-9)11-13(2,3)16-11/h4-8,11H,1-3H3,(H,14,15)
• InChI Key： SKAHDOGTKBOBNX-UHFFFAOYSA-N
• SMILES： O1C(C2C=CC(C(C(=O)O)C)=CC=2)C1(C)C

Computed Properties

• Exact Mass: 220.11000
• Monoisotopic Mass: 220.109944368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.149
• Boiling Point: 350.8°C at 760 mmHg
• Flash Point: 131.9°C
• Refractive Index: 1.542
• PSA: 49.83000
• LogP: 2.72460
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：-20°C Freezer, Under Inert Atmosphere

Additional information on 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid

Introduction to 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid (CAS No. 75626-00-5)

2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid, identified by the Chemical Abstracts Service Number (CAS No.) 75626-00-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of propionic acid derivatives, characterized by its phenyl and epoxy-functionalized side chains. The unique structural motifs present in this molecule make it a promising candidate for various applications, particularly in drug development and synthetic chemistry.

The molecular structure of 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid consists of a propionic acid backbone substituted with a phenyl group at the para position and an epoxypropyl side chain attached to the second carbon atom. The presence of the epoxy group introduces a high degree of reactivity, making it a versatile intermediate in organic synthesis. This reactivity has been exploited in various synthetic pathways, enabling the construction of more complex molecules with potential pharmacological activity.

Recent advancements in medicinal chemistry have highlighted the importance of propionic acid derivatives in the development of novel therapeutic agents. The combination of the phenyl ring and the epoxypropyl moiety in 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid suggests potential interactions with biological targets, such as enzymes and receptors. This has prompted extensive research into its biological properties and potential applications in drug discovery.

One of the most intriguing aspects of this compound is its potential role as a precursor in the synthesis of bioactive molecules. The epoxy group can undergo various chemical transformations, including nucleophilic ring opening, which allows for the introduction of diverse functional groups. This flexibility has made it a valuable building block in the synthesis of peptidomimetics and other complex organic molecules.

In addition to its synthetic utility, 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid has been investigated for its potential pharmacological effects. Studies have shown that propionic acid derivatives can exhibit anti-inflammatory, analgesic, and anti-proliferative properties. The specific arrangement of functional groups in this compound may contribute to its ability to interact with biological pathways involved in these processes.

The epoxypropyl side chain is particularly noteworthy due to its ability to form stable complexes with biological molecules. This interaction can be exploited to develop novel drug delivery systems or to enhance the bioavailability of therapeutic agents. Recent research has explored the use of epoxy-containing compounds as prodrugs, where they are metabolically converted into active pharmaceutical ingredients (APIs) within the body.

The chemical synthesis of 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid involves multi-step reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis, have been employed to achieve high yields and enantiopurity. These methods are crucial for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

From a biochemical perspective, this compound has been studied for its interactions with enzymes such as cytochrome P450 oxidases and esterases. These interactions are critical for understanding how it is metabolized in vivo and how it may affect drug-drug interactions. Computational modeling and molecular dynamics simulations have been used to predict these interactions at an atomic level, providing insights into its potential pharmacokinetic behavior.

The role of 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid in drug development extends beyond its use as a synthetic intermediate. It has also been explored as an active ingredient in topical formulations due to its ability to penetrate biological membranes. This property makes it an attractive candidate for dermal applications where localized delivery of therapeutic agents is desired.

In conclusion, 2-p-(2-Methyl-1,2-epoxypropyl)phenylpropionic Acid (CAS No. 75626-00-5) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and reactivity make it a valuable tool for synthetic chemists and a promising candidate for drug development. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern medicinal chemistry.